Cas no 1806554-66-4 (2-Ethoxy-5-hydroxyphenylpropanal)

• Product Name: 2-Ethoxy-5-hydroxyphenylpropanal
• CAS No: 1806554-66-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4961942
• Update Time: 2025-11-06

2-Ethoxy-5-hydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-hydroxyphenylpropanal

• Inchi： 1S/C11H14O3/c1-3-14-11-5-4-9(13)6-10(11)8(2)7-12/h4-8,13H,3H2,1-2H3
• InChI Key： CVFBCXYOJWRNRX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C(C=O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-Ethoxy-5-hydroxyphenylpropanal

2-Ethoxy-5-Hydroxyphenylpropanal: A Comprehensive Overview

The compound CAS No. 1806554-66-4, commonly referred to as 2-Ethoxy-5-Hydroxyphenylpropanal, is a fascinating organic molecule with significant applications in various fields. This compound belongs to the class of aromatic aldehydes, characterized by its unique structure and versatile chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in drug discovery, material science, and industrial applications.

2-Ethoxy-5-Hydroxyphenylpropanal consists of a phenyl ring substituted with an ethoxy group at the 2-position and a hydroxyl group at the 5-position, with a propanal chain attached. This structure imparts the molecule with both electron-donating and electron-withdrawing groups, making it highly reactive in various chemical reactions. The interplay between these functional groups has been extensively studied, particularly in the context of their influence on the molecule's electronic properties and reactivity.

Recent studies have highlighted the role of CAS No. 1806554-66-4 in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing novel therapeutic agents. For instance, its ability to modulate enzyme activity has been explored in the context of treating metabolic disorders and neurodegenerative diseases. The hydroxyl group at the 5-position has been shown to play a critical role in enhancing the molecule's bioavailability and pharmacokinetic properties.

In addition to its medicinal applications, 2-Ethoxy-5-Hydroxyphenylpropanal has found utility in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of conductive polymers and optoelectronic devices. Recent breakthroughs in this area have demonstrated its ability to enhance the efficiency of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of CAS No. 1806554-66-4 has also been a topic of extensive research. Traditional methods involving Friedel-Crafts alkylation have been optimized to improve yield and selectivity. Moreover, green chemistry approaches, such as using microwave-assisted synthesis and catalytic systems, have been employed to reduce environmental impact and enhance sustainability.

In conclusion, 2-Ethoxy-5-Hydroxyphenylpropanal (CAS No. 1806554-66-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic and applied research, positions it as a key player in future innovations. As research continues to uncover new applications and properties, this compound is poised to make significant contributions to both academic and industrial sectors.